Cas no 2138381-47-0 (4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 2138381-47-0
• MF: C₁₃H₂₂F₃NO₂
• MW: 281.314494609833
• CID: 5837578
• PubChem ID: 165835837
• Update Time: 2025-06-13

4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-841706
• 2138381-47-0
• 4-[ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• 4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H22F3NO2/c1-3-7-17(4-2)9-5-6-10(12(18)19)11(8-9)13(14,15)16/h9-11H,3-8H2,1-2H3,(H,18,19)
• InChI Key： FEYXVUHMQBLBQE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CCC(C1)N(CC)CCC)(F)F

Computed Properties

• Exact Mass: 281.16026343g/mol
• Monoisotopic Mass: 281.16026343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2138381-47-0)

4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2138381-47-0) is a specialized cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethyl group and an ethyl(propyl)amino substitution, which contribute to its distinct chemical properties and biological activity. Researchers are increasingly interested in its applications due to the growing demand for fluorinated compounds in drug discovery and material science.

The structural complexity of 4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid makes it a valuable intermediate in synthesizing bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling the creation of novel compounds with enhanced solubility or binding affinity. Recent studies highlight its role in modulating enzyme inhibition and receptor interactions, aligning with current trends in precision medicine and targeted therapy.

From an industrial perspective, this compound’s trifluoromethyl group is particularly noteworthy. Fluorinated compounds are gaining traction due to their metabolic stability and lipophilicity, which are critical in pharmaceutical formulations. Searches for "fluorinated cyclohexane derivatives" and "trifluoromethyl applications" have surged, reflecting the scientific community’s focus on optimizing drug-like properties. Additionally, its potential in crop protection chemicals aligns with the rising interest in sustainable agriculture solutions.

The synthesis of 4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid often involves multi-step processes, including amine alkylation and carboxylic acid protection. These methods are frequently discussed in forums and publications, as researchers seek efficient routes to scale production. Questions like "how to synthesize trifluoromethyl cyclohexane derivatives" or "amine-functionalized cyclohexane applications" are common among chemists exploring its utility.

In summary, 4-[Ethyl(propyl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2138381-47-0) represents a versatile building block in modern chemistry. Its relevance to drug development, agrochemical innovation, and material science ensures continued interest. As the demand for fluorine-containing compounds grows, this compound is poised to play a pivotal role in advancing research across multiple disciplines.